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Compound of Interest

Compound Name: Reseptyl

CAS No.: 640-59-5

Cat. No.: B1680531

Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Reseptyl. The active pharmaceutical ingredient in Reseptyl is 3,4-dichloro-N-(4-

chlorophenyl)benzenesulfonamide (CAS No. 640-59-5), a sulfonamide-based compound.

Adherence to these procedures is essential to ensure personnel safety and regulatory

compliance in a laboratory setting.

Hazard Identification and Classification
The primary component of Reseptyl, 3,4-dichloro-N-(4-chlorophenyl)benzenesulfonamide, is

classified with the following hazards:

Harmful if swallowed[1]

Causes serious eye irritation[1]

Harmful if inhaled[1]
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May cause respiratory irritation[1]

Due to the lack of a publicly available comprehensive Safety Data Sheet (SDS) for this specific

compound, the following safety recommendations are based on information for structurally

similar sulfonamide compounds and general best practices for handling powdered active

pharmaceutical ingredients (APIs).

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling Reseptyl in powdered form or in

solution.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant nitrile

gloves

To prevent skin contact. Nitrile

gloves offer good resistance to

a range of chemicals.[2]

Eye Protection Safety goggles or a face shield
To protect against dust

particles and splashes.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a fume hood

to prevent inhalation.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Quantitative Safety Data
The following table summarizes available quantitative data for 3,4-dichloro-N-(4-

chlorophenyl)benzenesulfonamide. Note: Specific toxicological and exposure limit data for this

compound is limited. Data for similar compounds should be considered indicative.
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Parameter Value Source/Notes

CAS Number 640-59-5 [1]

Molecular Formula C12H8Cl3NO2S Echemi

Molecular Weight 336.62 g/mol Echemi

Melting Point 131-133 °C Echemi

Boiling Point 463.8 °C at 760 mmHg Echemi

GHS Hazard Statements H302, H319, H332, H335 [1]

Experimental Protocol: Safe Handling of Reseptyl
Powder
This protocol outlines the step-by-step procedure for safely weighing and preparing a solution

of Reseptyl powder in a laboratory setting.

Materials:

Reseptyl (3,4-dichloro-N-(4-chlorophenyl)benzenesulfonamide) powder

Appropriate solvent

Analytical balance

Weighing paper or boat

Spatula

Volumetric flask

Beakers

Magnetic stirrer and stir bar

Personal Protective Equipment (as specified in Section 2)
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Chemical fume hood

Procedure:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE: lab coat, nitrile gloves, and safety goggles.

Decontaminate the work surface within the fume hood.

Weighing:

Place a piece of weighing paper or a weighing boat on the analytical balance and tare.

Carefully transfer the desired amount of Reseptyl powder onto the weighing paper using a

clean spatula.

Record the exact weight.

Dissolution:

Carefully transfer the weighed powder into a beaker or volumetric flask.

Add a small amount of the desired solvent to the weighing paper to rinse any remaining

powder into the container.

Add the remaining solvent to the desired final volume.

If necessary, use a magnetic stirrer to aid in dissolution.

Post-Handling:

Tightly cap the solution container and label it appropriately with the chemical name,

concentration, date, and your initials.

Clean the spatula and work area with an appropriate solvent and dispose of the cleaning

materials as hazardous waste.
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Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the designated hazardous waste container.

Wash hands thoroughly with soap and water.

Spill and Disposal Plan
Immediate and proper response to spills and the correct disposal of waste are critical to

maintaining a safe laboratory environment.

Spill Response
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Isolate: Secure the area to prevent entry.

Ventilate: If the spill is outside a fume hood, ensure the area is well-ventilated.

Contain: For a powder spill, gently cover with a damp paper towel to prevent it from

becoming airborne. For a liquid spill, contain it with absorbent material.

Clean-up:

Wearing appropriate PPE, carefully collect the spilled material and any contaminated

absorbent materials.

Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent, followed by a rinse with water.

Report: Report the spill to the laboratory supervisor and follow institutional reporting

procedures.

Waste Disposal Plan
All Reseptyl waste, including unused product, contaminated materials, and solutions, must be

disposed of as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. This

includes unused powder and contaminated

items such as gloves, weighing paper, and

paper towels.

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not mix

with other incompatible waste streams.

Sharps

Any contaminated sharps (e.g., needles, broken

glass) must be placed in a puncture-resistant

sharps container designated for hazardous

chemical waste.

Disposal Workflow Diagram
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Reseptyl Handling and Disposal Workflow

Handling Protocol
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Caption: Workflow for the safe handling and disposal of Reseptyl.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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